Cas no 2229616-29-7 (4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol)

• Product Name: 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol
• CAS No: 2229616-29-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5801166
• PubChem ID: 165708264
• Update Time: 2025-06-09

4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol
• 4-{1-[(aminooxy)methyl]cyclopropyl}-2-bromophenol
• EN300-1906344
• 2229616-29-7

• Inchi： 1S/C10H12BrNO2/c11-8-5-7(1-2-9(8)13)10(3-4-10)6-14-12/h1-2,5,13H,3-4,6,12H2
• InChI Key： YLLZKRQUGVFAJS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CON)CC1)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol

Research Briefing on 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol (CAS: 2229616-29-7): Recent Advances and Applications

The compound 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol (CAS: 2229616-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and aminooxy functional groups, has shown promising potential in various therapeutic applications, including targeted drug delivery and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense investigation.

One of the key areas of research involves the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted the compound's ability to reduce inflammation in preclinical models with minimal side effects, suggesting its potential as a novel anti-inflammatory agent.

Another significant development is the application of this compound in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), leveraging its stability and reactivity to enhance the efficacy of chemotherapeutic agents. A recent Nature Biotechnology article reported that 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol-based ADCs demonstrated improved tumor targeting and reduced off-target toxicity in murine models, paving the way for future clinical trials.

Structural modifications of the compound have also been a focus of recent research. A team at the University of Cambridge successfully synthesized derivatives with enhanced pharmacokinetic properties, as detailed in a 2024 Chemical Science publication. These derivatives exhibited improved solubility and bioavailability, addressing some of the challenges associated with the parent compound. The study also provided insights into the structure-activity relationship (SAR), which could guide future drug design efforts.

In addition to its therapeutic potential, 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol has been investigated for its utility in chemical biology tools. Its ability to form stable oxime bonds with carbonyl groups has made it a valuable reagent for protein labeling and bioconjugation. A recent ACS Chemical Biology study showcased its application in site-specific protein modification, enabling precise control over molecular interactions in complex biological systems.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, long-term stability, and potential immunogenicity need to be addressed. However, the growing body of research underscores the versatility and promise of 4-{1-(aminooxy)methylcyclopropyl}-2-bromophenol in both therapeutic and diagnostic applications. Future studies are expected to explore its potential in combination therapies and personalized medicine, further expanding its impact on the field.